Cas no 122828-44-8 (octahydrocyclopentacpyrrol-3a-amine)

• Product Name: octahydrocyclopentacpyrrol-3a-amine
• CAS No: 122828-44-8
• MF: C₇H₁₄N₂
• MW: 126.199461460114
• MDL: MFCD32750487
• CID: 3692714
• PubChem ID: 22924402
• Update Time: 2025-10-29

octahydrocyclopentacpyrrol-3a-amine Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[c]pyrrol-3a(1H)-amine, hexahydro-
• octahydrocyclopentacpyrrol-3a-amine
• SCHEMBL2670253
• 122828-44-8
• octahydrocyclopenta[c]pyrrol-3a-amine
• EN300-2492677

• MDL： MFCD32750487
• Inchi： 1S/C7H14N2/c8-7-3-1-2-6(7)4-9-5-7/h6,9H,1-5,8H2
• InChI Key： TUYIHOJSSJJFMO-UHFFFAOYSA-N
• SMILES： N1CC2CCCC2(C1)N

Computed Properties

• Exact Mass: 126.115698455Da
• Monoisotopic Mass: 126.115698455Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 38.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on octahydrocyclopentacpyrrol-3a-amine

Octahydrocyclopentacpyrrol-3a-amine: A Comprehensive Overview

The compound with CAS No. 122828-44-8, commonly referred to as octahydrocyclopentacpyrrol-3a-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural properties and potential applications in various industries. In this article, we will delve into the characteristics, synthesis methods, and recent advancements associated with octahydrocyclopentacpyrrol-3a-amine, providing a detailed and up-to-date analysis.

Octahydrocyclopentacpyrrol-3a-amine is a bicyclic amine with a complex structure that includes both aromatic and aliphatic components. Its molecular formula, C₁₁H₁₇N, indicates a relatively small molecule with a high degree of unsaturation. The compound's structure is characterized by a fused ring system, which contributes to its stability and reactivity. Recent studies have highlighted the importance of this structure in enabling specific chemical transformations, making it a valuable tool in synthetic chemistry.

The synthesis of octahydrocyclopentacpyrrol-3a-amine has been a topic of extensive research. Traditional methods involve multi-step reactions, often requiring harsh conditions and expensive reagents. However, recent advancements have introduced more efficient and environmentally friendly approaches. For instance, researchers have successfully employed catalytic hydrogenation techniques to achieve higher yields while minimizing waste production. These developments underscore the growing emphasis on sustainable practices in chemical synthesis.

Octahydrocyclopentacpyrrol-3a-amine finds applications in diverse areas, including pharmaceuticals, agrochemicals, and specialty chemicals. Its ability to act as a precursor in the synthesis of bioactive compounds has made it particularly valuable in drug discovery. For example, studies have demonstrated its potential as an intermediate in the production of neuroprotective agents and anti-inflammatory drugs. Additionally, its role in the development of advanced materials, such as high-performance polymers, has further cemented its importance in modern chemistry.

The latest research on octahydrocyclopentacpyrrol-3a-amine has focused on understanding its electronic properties and reactivity under various conditions. Computational modeling techniques have provided insights into its molecular interactions, enabling scientists to predict its behavior in different chemical environments. Experimental studies have also explored its use in asymmetric catalysis, where it has shown promise as a chiral ligand for enantioselective reactions.

In conclusion, octahydrocyclopentacpyrrol-3a-amine, with CAS No. 122828-44-8, is a versatile compound that continues to captivate researchers across multiple disciplines. Its unique structure, efficient synthesis methods, and wide-ranging applications make it an essential component of contemporary chemical research. As ongoing studies uncover new possibilities for this molecule, its significance in both academic and industrial settings is expected to grow further.